Cas no 67931-87-7 (1,3-bis{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol dihydrochloride)

• Product Name: 1,3-bis{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol dihydrochloride
• CAS No: 67931-87-7
• MF: C₂₅H₃₂Cl₂F₆N₄O
• MW: 589.444205284119
• CID: 1728494
• PubChem ID: 3051825
• Update Time: 2025-04-21

1,3-bis{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-bis{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol dihydrochloride
• 1,3-bis[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol,dihydrochloride
• 1,3-Bis(4-(m-trifluoromethylphenyl)piperazino)propan-2-ol dihydrochloride
• LJ 1145
• 1-Piperazineethanol, 4-(3-(trifluoromethyl)phenyl)-alpha-((4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)methyl)-, dihydrochloride
• DTXSID00218143
• 67931-87-7

• Inchi： 1S/C25H30F6N4O.2ClH/c26-24(27,28)19-3-1-5-21(15-19)34-11-7-32(8-12-34)17-23(36)18-33-9-13-35(14-10-33)22-6-2-4-20(16-22)25(29,30)31;;/h1-6,15-16,23,36H,7-14,17-18H2;2*1H
• InChI Key： ZSTFHLKBVPEZSR-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CC=CC(=C1)N1CCN(CC1)CC(CN1CCN(C2C=CC=C(C(F)(F)F)C=2)CC1)O)(F)F

Computed Properties

• Exact Mass: 588.18606
• Monoisotopic Mass: 588.1857360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.19